Cas no 2228775-78-6 (tert-butyl N-{1-(azidomethyl)spiro2.3hexan-1-ylmethyl}carbamate)

• Product Name: tert-butyl N-{1-(azidomethyl)spiro2.3hexan-1-ylmethyl}carbamate
• CAS No: 2228775-78-6
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 6241663
• PubChem ID: 137964195
• Update Time: 2025-10-29

tert-butyl N-{1-(azidomethyl)spiro2.3hexan-1-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(azidomethyl)spiro2.3hexan-1-ylmethyl}carbamate
• Tert-butyl N-[[2-(azidomethyl)spiro[2.3]hexan-2-yl]methyl]carbamate
• tert-butyl N-{[1-(azidomethyl)spiro[2.3]hexan-1-yl]methyl}carbamate
• EN300-1720427
• 2228775-78-6

• Inchi： 1S/C13H22N4O2/c1-11(2,3)19-10(18)15-8-13(9-16-17-14)7-12(13)5-4-6-12/h4-9H2,1-3H3,(H,15,18)
• InChI Key： NZFYGKWPAIJWEA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1(CN=[N+]=[N-])CC21CCC2)=O

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.7Ų

Additional information on tert-butyl N-{1-(azidomethyl)spiro2.3hexan-1-ylmethyl}carbamate

Research Brief on tert-butyl N-{1-(azidomethyl)spiro2.3hexan-1-ylmethyl}carbamate (CAS: 2228775-78-6)

In recent years, the compound tert-butyl N-{1-(azidomethyl)spiro2.3hexan-1-ylmethyl}carbamate (CAS: 2228775-78-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic structure and azide functional group, has shown promising potential in various applications, including drug discovery, bioconjugation, and materials science. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current applications and future prospects.

The primary interest in tert-butyl N-{1-(azidomethyl)spiro2.3hexan-1-ylmethyl}carbamate stems from its versatility as a building block in organic synthesis. Recent studies have highlighted its utility in click chemistry reactions, where the azide group facilitates efficient and selective coupling with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This property has been leveraged in the development of novel drug conjugates and biomaterials, enabling researchers to create complex molecular architectures with high precision.

One of the most notable applications of this compound is in the field of targeted drug delivery. Researchers have successfully incorporated tert-butyl N-{1-(azidomethyl)spiro2.3hexan-1-ylmethyl}carbamate into prodrug designs, where its azide group serves as a reactive handle for site-specific modifications. For instance, a recent study demonstrated its use in the synthesis of antibody-drug conjugates (ADCs), where the compound was conjugated to monoclonal antibodies via CuAAC, resulting in enhanced therapeutic efficacy and reduced off-target effects. These findings underscore the compound's potential in advancing precision medicine.

Beyond drug delivery, the spirocyclic framework of tert-butyl N-{1-(azidomethyl)spiro2.3hexan-1-ylmethyl}carbamate has also been explored for its conformational rigidity, which can impart stability to peptide-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry reported the incorporation of this compound into cyclic peptide scaffolds, leading to improved pharmacokinetic properties and resistance to enzymatic degradation. This innovation opens new avenues for the development of peptide drugs with enhanced bioavailability and therapeutic windows.

In addition to its pharmaceutical applications, the compound has found utility in materials science. Researchers have utilized its azide functionality to create cross-linked polymer networks with tunable mechanical properties. These materials have been investigated for use in biomedical devices, such as stents and scaffolds for tissue engineering, where controlled degradation and biocompatibility are critical. The ability to fine-tune the material properties through chemical modifications highlights the compound's adaptability across diverse research domains.

Despite these advancements, challenges remain in the large-scale synthesis and purification of tert-butyl N-{1-(azidomethyl)spiro2.3hexan-1-ylmethyl}carbamate. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability, with notable progress reported in the use of flow chemistry techniques. These developments are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, tert-butyl N-{1-(azidomethyl)spiro2.3hexan-1-ylmethyl}carbamate (CAS: 2228775-78-6) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactive azide group enable a wide range of applications, from drug discovery to materials science. Ongoing research continues to uncover new possibilities for this compound, positioning it as a key player in the advancement of modern therapeutics and biomaterials. Future studies will likely explore its potential in emerging fields such as nanotechnology and theranostics, further expanding its impact on the life sciences.